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For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Heterocyclic
Aldehyde

Thiophene-2-carbaldehyde, a prominent member of the thiophene family, is an organosulfur
compound with the chemical formula CsH4OS.[1] This five-membered heterocyclic aldehyde,
characterized by a sulfur atom within its aromatic ring, stands as a critical building block in the
landscape of organic synthesis and medicinal chemistry.[1][2][3] Its unique electronic properties
and versatile reactivity make it an indispensable precursor for a vast array of pharmaceuticals,
functional materials, and agrochemicals.[4][5] This guide provides a comprehensive exploration
of the core characteristics of thiophene-2-carbaldehyde, offering in-depth insights into its
physicochemical properties, reactivity, synthesis, and diverse applications, with a particular
focus on its role in drug discovery and development.
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I. Fundamental Physicochemical and Spectroscopic
Profile

Thiophene-2-carbaldehyde is a colorless to light yellow oily liquid, often presenting with an
almond-like odor.[6] Its physical and chemical properties are pivotal to its handling, storage,

and application in various synthetic protocols.

Physicochemical Properties

A summary of the key physicochemical properties of thiophene-2-carbaldehyde is presented in
the table below, providing a quick reference for laboratory applications.
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Property Value Source
Molecular Formula CsH40S [1]
Molar Mass 112.15 g/mol [1]
Appearance Colorless to light yellow liquid [1]
Density 1.2 g/mL at 25 °C [1][6]
Boiling Point 198 °C [1][6]
75-77 °C at 11 mmHg [6]

Melting Point <10°C [6]
Flash Point 77 °C (172 °F) [6][7]
Refractive Index (n20/D) 1.591 [6]

Soluble in ethanol, benzene,
B ether, chloroform, DMSO, and
Solubility _ 6171
ethyl acetate. Slightly soluble

to insoluble in water.

Store in a cool place (2-8°C).
Storage ) N [61[7]
Air sensitive.

Strong bases, strong oxidizing
Incompatibilities agents, and strong reducing [7]

agents.

Spectroscopic Signature

The structural elucidation and purity assessment of thiophene-2-carbaldehyde and its
derivatives rely heavily on spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum provides distinct signals for the aldehyde proton and the
protons on the thiophene ring. The aldehyde proton typically appears as a singlet around &
9.95 ppm.[5][8] The thiophene ring protons exhibit characteristic multiplets or distinct signals
depending on the substitution pattern. For the parent compound, the protons at positions 3,
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4, and 5 can be observed, with their chemical shifts and coupling constants providing crucial
structural information.[5][8] For instance, in a CDClIs solvent, the protons at positions 3 and 5
might show singlets at approximately & 7.9 ppm and & 7.7 ppm, respectively.[5]

e 13C NMR: The carbon NMR spectrum is equally informative, with the carbonyl carbon of the
aldehyde group resonating at a characteristic downfield chemical shift (around 6 183.1 ppm).
[8] The carbon atoms of the thiophene ring also give rise to distinct signals that are sensitive
to the electronic environment.[8]

Infrared (IR) Spectroscopy

The IR spectrum of thiophene-2-carbaldehyde is dominated by a strong absorption band
corresponding to the C=0 stretching vibration of the aldehyde group, typically observed in the
region of 1665-1701 cm~1.[9] The presence of this band is a key diagnostic feature for the
functional group.

Il. Reactivity and Synthetic Utility: A Chemist's
Perspective

The chemical behavior of thiophene-2-carbaldehyde is governed by the interplay between the
aromatic thiophene ring and the electrophilic aldehyde group. This duality in its nature is the
cornerstone of its extensive use in organic synthesis.

The Aldehyde Moiety: A Hub of Reactivity

The aldehyde group is highly electrophilic and serves as the primary site for a multitude of
chemical transformations.[10] This reactivity allows for the construction of more complex
molecular architectures.

o Condensation Reactions: Thiophene-2-carbaldehyde readily undergoes condensation
reactions with various nucleophiles.[10][11]

o With primary amines, it forms imines (Schiff bases).[10][12]

o Reaction with hydrazines yields hydrazones.[10]
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o It participates in Knoevenagel condensations with active methylene compounds.[10]
These reactions are fundamental for extending conjugation and synthesizing compounds
with tailored optical and electronic properties.[10]

» Oxidation and Reduction: The aldehyde group can be easily oxidized to the corresponding
thiophene-2-carboxylic acid or reduced to a hydroxymethyl group, providing access to
different classes of thiophene derivatives.[13]

The Thiophene Ring: An Aromatic Scaffold

The thiophene ring, being aromatic, can undergo electrophilic aromatic substitution reactions.
The position of substitution is directed by the electron-withdrawing nature of the aldehyde

group.

e Suzuki-Miyaura Cross-Coupling: This palladium-catalyzed reaction is a powerful tool for
forming carbon-carbon bonds. Thiophene-2-carbaldehyde derivatives can be coupled with
various arylboronic acids or esters to synthesize a wide range of aryl-substituted thiophenes.
[5] This methodology is extensively used in the synthesis of pharmaceuticals and advanced
materials.[5]

Workflow for a Typical Condensation Reaction:
Synthesis of a Schiff Base

The following diagram illustrates a generalized workflow for the synthesis of a Schiff base from
thiophene-2-carbaldehyde and a primary amine. This is a foundational reaction that showcases
the utility of the aldehyde's reactivity.
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Caption: Generalized workflow for the synthesis of a Schiff base.

lll. Synthesis of Thiophene-2-carbaldehyde: Key
Methodologies

Several synthetic routes have been developed for the preparation of thiophene-2-
carbaldehyde, with the Vilsmeier-Haack reaction being one of the most common and efficient
methods.

Vilsmeier-Haack Reaction

This reaction involves the formylation of thiophene using a Vilsmeier reagent, which is typically
generated from N,N-dimethylformamide (DMF) and an activating agent like phosphorus
oxychloride (POCIs) or solid phosgene (triphosgene).[1][14]

Reaction Scheme:
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Caption: Simplified Vilsmeier-Haack reaction for thiophene-2-carbaldehyde synthesis.

Experimental Protocol: Vilsmeier-Haack Synthesis

The following is a representative protocol for the synthesis of thiophene-2-carbaldehyde via the
Vilsmeier-Haack reaction.

Materials:

e Thiophene

¢ N,N-Dimethylformamide (DMF)

e Phosphorus oxychloride (POCIs) or Triphosgene

o Chlorobenzene (if using triphosgene)

 Ice water

¢ Dilute sodium hydroxide solution

» Dichloromethane or other suitable extraction solvent
Procedure:

e Reaction Setup: In a reaction vessel, combine thiophene and N,N-dimethylformamide.[14]
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» Vilsmeier Reagent Addition: Slowly add a solution of triphosgene in chlorobenzene or
phosphorus oxychloride to the mixture at 0 °C.[14]

e Reaction: After the addition is complete, continue stirring at 0 °C for 1 hour, then allow the
reaction to warm to a specific temperature and proceed for a designated time.[14]

» Quenching and Neutralization: Cool the reaction mixture and carefully add it to ice water for
hydrolysis.[14][15] Neutralize the resulting solution with a dilute sodium hydroxide solution.
[14]

o Extraction and Purification: Separate the organic layer. Extract the aqueous layer with a
suitable solvent like dichloromethane. Combine the organic phases, wash, dry, and purify the
product by distillation under reduced pressure to obtain thiophene-2-carbaldehyde.[14]

Alternative Synthetic Routes

Other methods for synthesizing thiophene-2-carbaldehyde include:
o Chloromethylation of thiophene followed by oxidation.[1]

o Reaction of 2-iodothiophene with carbon monoxide in the presence of a palladium catalyst.
[16]

IV. Applications in Drug Discovery and
Development: A Scaffold of Significance

The thiophene ring is a privileged scaffold in medicinal chemistry, and thiophene-2-
carbaldehyde serves as a versatile starting material for the synthesis of a wide range of
biologically active molecules.[3][17] Its derivatives have demonstrated a broad spectrum of
pharmacological activities.

A Precursor to Marketed Drugs

Thiophene-2-carbaldehyde is a key intermediate in the synthesis of several commercially
available drugs, including:
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o Eprosartan: An angiotensin Il receptor antagonist used for the treatment of hypertension.[1]

[4]
e Azosemide: A loop diuretic used to treat fluid retention.[1][4]
e Teniposide: An anticancer agent.[1]

Diverse Biological Activities of Thiophene-2-
carbaldehyde Derivatives

Derivatives of thiophene-2-carbaldehyde have been extensively investigated and have shown a
remarkable array of biological activities.
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Biological Activity

Examples of Derivatives
and Findings

Source

Antibacterial

Arylthiophene-2-
carbaldehydes have shown
significant activity against both
Gram-positive and Gram-
negative bacteria. Some
derivatives exhibited better
activity than the standard drug

streptomycin.

[51017]

Antifungal

Thiophene-based compounds
have been explored for their

antifungal properties.

[L1)[17]

Antitumor

Thiophene-containing
molecules have demonstrated

antitumor activity.

(310511 7]

Anti-inflammatory

Certain thiophene derivatives
have exhibited anti-

inflammatory properties.

[3105][17]

Antioxidant

Thiophene-2-carboxamide
derivatives have been studied
for their antioxidant

capabilities.

[17]

Antiviral

Unsaturated ketones
synthesized from thiophene-2-
carbaldehyde have shown

antiviral and cytotoxic effects.

[7]

Antiurease

Some arylthiophene-2-
carbaldehydes have displayed

outstanding urease inhibition.

[5]

Structure-Activity Relationship (SAR) Insights
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The biological activity of thiophene-2-carbaldehyde derivatives can be fine-tuned by modifying
the substituents on the thiophene ring or by derivatizing the aldehyde group. For instance, the
introduction of electron-withdrawing or electron-donating groups on an aryl substituent can
significantly impact the antibacterial activity against different bacterial strains.[5]

The following diagram illustrates the central role of thiophene-2-carbaldehyde in the synthesis
of various bioactive compounds.

Thiophene-2-carbaldehyde

Condensation /Claisen-Schmidt/Suzuki Coupling \Oxidation

Derivatives

Schiff Bases Chalcones Arylthiophenes Thiophene-2-carboxylic Acids Thiophen-2-ylmethanols

Biologiical Activities

Antibacterial Antifungal Antitumor Anti-inflammatory Antioxidant

Click to download full resolution via product page

Caption: Synthetic pathways from thiophene-2-carbaldehyde to bioactive derivatives.

V. Broader Applications in Material Science and
Organic Synthesis

Beyond its significance in the pharmaceutical industry, thiophene-2-carbaldehyde is a valuable
molecule in other scientific domains.

o Material Science: Thiophene derivatives are integral components of conductive polymers
and other functional materials used in electronics, such as organic solar cells and light-
emitting diodes.[5][11]
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» Organic Synthesis: It serves as a versatile intermediate for creating complex organic
molecules, including polymers and dyes.[4]

o Agrochemicals: Derivatives of thiophene-2-carbaldehyde are being explored for their
potential use as agrochemicals due to their biological activity.[4][5]

Conclusion: A Keystone Chemical Entity

Thiophene-2-carbaldehyde is a cornerstone of modern organic and medicinal chemistry. Its
unique combination of an aromatic thiophene ring and a reactive aldehyde group provides a
powerful platform for the synthesis of a vast and diverse range of molecules. From its
fundamental role as a precursor to life-saving drugs to its application in the development of
advanced materials, the importance of thiophene-2-carbaldehyde cannot be overstated. A
thorough understanding of its properties, reactivity, and synthetic methodologies is crucial for
any researcher, scientist, or drug development professional working in these fields. The
continued exploration of this versatile molecule will undoubtedly lead to further innovations and
discoveries.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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